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Compound of Interest

Compound Name: 4,4'-Methylenedicyclohexanamine

Cat. No.: B110537

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Methylenedicyclohexanamine, also known by its common acronym PACM (p-
aminodicyclohexylmethane), is a cycloaliphatic diamine with the CAS number 1761-71-3. Itis a
versatile chemical intermediate primarily utilized in the polymer industry as a highly effective
curing agent for epoxy resins and as a monomer for the synthesis of polyamides, polyimides,
and polyurethanes.[1] Its unique structure, consisting of two aminocyclohexyl rings linked by a
methylene bridge, imparts a combination of desirable properties to the resulting polymers,
including high thermal stability, excellent mechanical strength, and good chemical resistance.

This technical guide provides a comprehensive overview of 4,4'-
Methylenedicyclohexanamine, focusing on its chemical and physical properties, synthesis,
applications, and safety considerations. It is intended for researchers, scientists, and
professionals in drug development who may encounter this compound in the context of
developing advanced materials for medical devices and other high-performance applications.

Chemical and Physical Properties

4,4'-Methylenedicyclohexanamine is a mixture of three stereoisomers: cis-cis, cis-trans, and
trans-trans.[1] The isomeric ratio can vary depending on the synthesis process, which in turn
influences the physical state of the substance (from a yellowish liquid to a solid paste) and the
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properties of the polymers derived from it.[1] The trans-trans isomer is known to impart higher

rigidity and glass transition temperatures to polymers.

Table 1: General and Physicochemical Properties of 4,4'-Methylenedicyclohexanamine

Property Value Reference(s)
4-[(4-

IUPAC Name aminocyclohexyl)methyl]cycloh
exan-1-amine
4,4'-

Synonyms Diaminodicyclohexylmethane,
PACM

CAS Number 1761-71-3

Molecular Formula Ci3H26N:2

Molecular Weight 210.36 g/mol
Yellowish-white liquid or brown

Appearance .
solid paste

Boiling Point >320 °C

Melting Point 35-45 °C

Flash Point >150 °C

Density ~0.96 g/cm3 at 25 °C

- Insoluble in water; soluble in
Solubility

organic solvents

Synthesis

The primary industrial synthesis route for 4,4'-Methylenedicyclohexanamine is the catalytic

hydrogenation of 4,4'-methylenedianiline (MDA). This process involves the reduction of the

aromatic rings of MDA to cyclohexane rings.
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Synthesis Workflow

The general workflow for the synthesis of 4,4'-Methylenedicyclohexanamine is depicted
below.
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Synthesis Workflow of 4,4'-Methylenedicyclohexanamine
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Caption: General workflow for the synthesis of 4,4'-Methylenedicyclohexanamine.
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Experimental Protocol: Catalytic Hydrogenation of 4,4'-
Methylenedianiline

The following is a generalized experimental protocol based on patent literature.[3][4] Specific
conditions can be optimized to control the isomer ratio of the final product.

o Reactor Charging: A high-pressure reactor is charged with 4,4'-methylenedianiline (MDA)
and a suitable solvent, such as tetrahydrofuran (THF), typically in a 1:1 to 2:1 solvent-to-
MDA ratio by weight.

o Catalyst Addition: A hydrogenation catalyst is added to the mixture. A common catalyst
system is a bimetallic catalyst of rhodium (Rh) and ruthenium (Ru) on a support.

» Reaction Conditions: The reactor is sealed and purged with nitrogen, followed by hydrogen.
The temperature is raised to 120-180°C, and the hydrogen pressure is increased to 55-70
bar. The reaction mixture is stirred continuously.

e Monitoring and Completion: The progress of the reaction is monitored by the rate of
hydrogen uptake. The reaction is considered complete when hydrogen consumption ceases.

o Work-up: After cooling the reactor and venting the hydrogen, the catalyst is removed by
filtration. The solvent is then removed from the filtrate under reduced pressure, and the crude
product is purified by vacuum distillation to yield 4,4'-Methylenedicyclohexanamine.

Applications

The primary application of 4,4'-Methylenedicyclohexanamine is as a curing agent for epoxy
resins. It is also used in the synthesis of high-performance polymers.

Epoxy Resin Curing Agent

4,4'-Methylenedicyclohexanamine is a highly effective curing agent for epoxy resins,
particularly in applications requiring high strength, high-temperature resistance, and excellent
chemical resistance.[2] The amine groups of the molecule react with the epoxide groups of the
resin to form a highly cross-linked polymer network.
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The curing process involves a nucleophilic addition reaction where the primary amine groups of
4,4'-Methylenedicyclohexanamine attack the carbon atoms of the epoxy rings, leading to
ring-opening and the formation of a hydroxyl group and a secondary amine. The newly formed
secondary amine can then react with another epoxy group, creating a tertiary amine and further

cross-linking.
Epoxy Curing Mechanism with 4,4'-Methylenedicyclohexanamine
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4,4'-Methylenedicyclohexanamine (with primary amine groups) Epoxy Resin (with epoxide groups)
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Caption: Simplified reaction pathway for epoxy curing.
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The following is a general procedure for curing an epoxy resin with 4,4'-
Methylenedicyclohexanamine. The exact mixing ratio and curing cycle will depend on the
specific epoxy resin used and the desired properties of the final product.

o Preparation: The epoxy resin and 4,4'-Methylenedicyclohexanamine are preheated
separately to reduce their viscosity.

e Mixing: The stoichiometric amount of the curing agent is added to the epoxy resin and mixed
thoroughly until a homogeneous mixture is obtained. The mixture is then degassed in a
vacuum oven to remove any entrapped air bubbles.[5]

o Curing: The mixture is poured into a mold and subjected to a curing cycle. A typical cycle
involves an initial cure at a lower temperature (e.g., 75-90°C for 2 hours) followed by a post-
cure at a higher temperature (e.g., 100-150°C for 2-4 hours) to ensure complete cross-
linking.[5]

Impact of Isomerism on Polymer Properties

The isomeric composition of 4,4'-Methylenedicyclohexanamine has a significant impact on
the properties of the cured epoxy resin. A higher content of the trans-trans isomer generally
leads to a higher glass transition temperature (Tg), indicating better thermal stability.[6]
However, this can also result in a more brittle material. By using a mixture of isomers, it is
possible to tailor the properties of the final polymer, achieving a balance between thermal
stability and mechanical toughness.

Table 2: Influence of Isomeric Curing Agents on Epoxy Resin Properties (lllustrative Data)
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Curing Agent Glass Transition Fracture
Isomer Ratio Temperature (Tg) Toughness (K_IC) Reference(s)
(Illustrative) (°C) (MPa-mA~%)
100% 3,3'-DDS
_ 241 ~0.7 [6]

(meta-isomer analog)
70% 3,3'-DDS / 30%

248 ~0.9 [6]
4,4'-DDS
50% 3,3'-DDS / 50%

255 ~0.8 [6]
4,4'-DDS
30% 3,3'-DDS / 70%

260 ~0.6 [6]
4,4'-DDS
100% 4,4'-DDS (para-

266 ~0.45 [6]

isomer analog)

Note: Data is for diaminodiphenyl sulfone (DDS) isomers, which are structurally analogous to
the isomers of 4,4'-Methylenedicyclohexanamine and illustrate the general trend.

Applications in Drug Development and Medical Devices

While 4,4'-Methylenedicyclohexanamine itself does not have direct pharmaceutical
applications, its derivatives, particularly polyurethanes, have been investigated for use in
biomedical applications. Polyurethanes synthesized from the diisocyanate derivative of 4,4'-
Methylenedicyclohexanamine have shown potential as biomaterials for medical devices due
to their biocompatibility and tunable mechanical properties. These materials have
demonstrated mild cytotoxicity in studies, suggesting their potential for use in applications such
as medical films and coatings.

Safety and Toxicology

4.,4'-Methylenedicyclohexanamine is a corrosive substance that can cause severe skin burns
and eye damage.[3] It has moderate acute oral and dermal toxicity.[3] Therefore, appropriate
personal protective equipment, including gloves, goggles, and protective clothing, should be
worn when handling this chemical. Work should be conducted in a well-ventilated area or under
a fume hood.
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Table 3: Toxicological Data for 4,4'-Methylenedicyclohexanamine

Endpoint Value Species Reference(s)
Acute Oral LD50 380 - 1000 mg/kg Rat [11[3]

Acute Dermal LD50 ~2110 mg/kg Rabbit

Skin Corrosion Corrosive Rabbit [3]

o Causes serious eye
Eye Irritation [3]
damage

Not considered to
Genotoxicity have genotoxic [3]

potential

Not considered to
Carcinogenicity have carcinogenic [3]

potential

Conclusion

4,4'-Methylenedicyclohexanamine is a key industrial chemical with significant applications in
the polymer industry. Its role as an epoxy curing agent allows for the creation of high-
performance materials with excellent thermal and mechanical properties. For researchers and
professionals in drug development, the interest in this compound lies primarily in its use as a
monomer for creating biocompatible polymers for medical devices. A thorough understanding
of its properties, synthesis, and the influence of its isomeric composition is crucial for the
development of new materials with tailored properties for advanced applications. As with any
reactive chemical, proper safety precautions must be observed when handling 4,4'-
Methylenedicyclohexanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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